Cas no 1484251-23-1 (2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)-)

• Product Name: 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)-
• CAS No: 1484251-23-1
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6535009
• Update Time: 2025-07-24

2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)-
• 2-Methyl-1-(7-methylbenzofuran-2-yl)propan-1-amine

• Inchi： 1S/C13H17NO/c1-8(2)12(14)11-7-10-6-4-5-9(3)13(10)15-11/h4-8,12H,14H2,1-3H3
• InChI Key： NLUUBGOHZRYWIM-UHFFFAOYSA-N
• SMILES： CC1C=CC=C2C=C(C(N)C(C)C)OC=12

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 302.0±27.0 °C(Predicted)
• pka: 9.68±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)-

Comprehensive Overview of 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- (CAS No. 1484251-23-1)

2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- (CAS No. 1484251-23-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzofuran core and isopropyl substitution, exhibits properties that make it valuable for research and development. The growing interest in heterocyclic compounds and their applications in drug discovery has positioned this molecule as a subject of extensive study.

The structural features of 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- include a benzofuran ring system, which is known for its stability and versatility in synthetic chemistry. The presence of a 7-methyl group and an α-(1-methylethyl) side chain further enhances its potential for customization. Researchers are particularly interested in how these modifications influence the compound's bioactivity and pharmacokinetic properties, especially in the context of targeting specific biological pathways.

In recent years, the demand for high-purity research chemicals like 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- has surged, driven by advancements in high-throughput screening and computational drug design. Scientists are exploring its potential as a building block for novel therapeutics, particularly in areas such as neurological disorders and inflammatory diseases. The compound's ability to interact with enzyme targets and receptors makes it a promising candidate for further investigation.

Another area of interest is the compound's applicability in material science. The benzofuran scaffold is known for its photophysical properties, which are useful in the development of organic semiconductors and light-emitting diodes (LEDs). Researchers are examining how the 7-methyl-α-(1-methylethyl) substitution affects its electronic characteristics, potentially leading to innovations in optoelectronic devices.

From a synthetic perspective, the preparation of 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- involves multi-step organic reactions, often requiring catalysts and chiral auxiliaries to achieve high yields and enantiomeric purity. The compound's stereochemistry is a critical factor in its biological activity, prompting ongoing research into asymmetric synthesis methods. This aligns with the broader trend of green chemistry, where minimizing waste and improving efficiency are paramount.

The safety and handling of 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- are also topics of discussion. While it is not classified as a hazardous substance, proper laboratory practices are essential to ensure safe usage. Researchers emphasize the importance of material safety data sheets (MSDS) and risk assessments when working with this compound, reflecting the industry's commitment to responsible research.

In conclusion, 2-Benzofuranmethanamine, 7-methyl-α-(1-methylethyl)- (CAS No. 1484251-23-1) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and potential applications make it a valuable asset for researchers exploring new drug candidates and advanced materials. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in future innovations.